2-(cyanomethyl)-N-(2-phenoxyethyl)benzamide

• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 2-(cyanomethyl)-N-(2-phenoxyethyl)benzamide
• InChI: InChI=1S/C17H16N2O2/c18-11-10-14-6-4-5-9-16(14)17(20)19-12-13-21-15-7-2-1-3-8-15/h1-9H,10,12-13H2,(H,19,20)
• InChI Key: AYKAWMASSSBHQW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCCNC(=O)C2=CC=CC=C2CC#N

Description

2-(cyanomethyl)-N-(2-phenoxyethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is also known as CPEB and belongs to the class of benzamide derivatives.

Mechanism of Action

The exact mechanism of action of 2-(cyanomethyl)-N-(2-phenoxyethyl)benzamide is not fully understood. However, it has been reported to act as an inhibitor of various enzymes and proteins that are involved in the progression of cancer, inflammation, and viral infections. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that 2-(cyanomethyl)-N-(2-phenoxyethyl)benzamide can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the replication of viruses. It has also been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(cyanomethyl)-N-(2-phenoxyethyl)benzamide is its broad spectrum of activity against various diseases. It has also been reported to have low toxicity and good bioavailability. However, its synthesis is relatively complex, and it may not be suitable for large-scale production. Additionally, further studies are needed to determine its safety and efficacy in humans.

Future Directions

Future research on 2-(cyanomethyl)-N-(2-phenoxyethyl)benzamide should focus on its potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and viral infections. Additional studies are also needed to determine its safety and efficacy in humans. Furthermore, the development of more efficient and cost-effective synthesis methods for this compound could facilitate its use in large-scale production. Finally, studies should be conducted to investigate the potential of 2-(cyanomethyl)-N-(2-phenoxyethyl)benzamide as a lead compound for the development of novel drugs with improved activity and selectivity.

Synthesis Methods

The synthesis of 2-(cyanomethyl)-N-(2-phenoxyethyl)benzamide involves the reaction of 2-Phenoxyethylamine with 2-(Bromomethyl)benzonitrile. The reaction is carried out in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified by column chromatography.

Scientific Research Applications

2-(cyanomethyl)-N-(2-phenoxyethyl)benzamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, anti-inflammatory, and antiviral activities. It has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.